Cas no 2073891-59-3 (2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester)

• Product Name: 2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester
• CAS No: 2073891-59-3
• MF: C₁₅H₁₃NO₅S
• MW: 319.3324
• CID: 4740289
• Update Time: 2025-05-20

2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3,5-diformyl-4-hydroxyphenyl)-4-methylthiazole-5-carboxylate
• Ethyl 2-(3,5-diformyl-4-hydroxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate
• 2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester

• Inchi： 1S/C15H13NO5S/c1-3-21-15(20)13-8(2)16-14(22-13)9-4-10(6-17)12(19)11(5-9)7-18/h4-7,19H,3H2,1-2H3
• InChI Key： PMRFAKHWNDQKKL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC([H])([H])C([H])([H])[H])=C(C([H])([H])[H])N=C1C1C([H])=C(C([H])=O)C(=C(C([H])=O)C=1[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 414
• Topological Polar Surface Area: 122

Additional information on 2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester

Introduction to 2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester (CAS No. 2073891-59-3)

The compound 2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester, identified by its CAS number 2073891-59-3, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its unique scaffold, featuring a thiazole core appended with a diformylphenol moiety and an ester-functionalized carboxylic acid group, positions it as a versatile intermediate in the synthesis of bioactive molecules. This introduction explores the chemical properties, synthetic pathways, and emerging applications of this compound, particularly in the context of contemporary research advancements.

The molecular structure of 2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester encompasses several key functional groups that contribute to its reactivity and potential biological activity. The thiazole ring is a heterocyclic system widely recognized for its presence in numerous pharmacologically relevant compounds, including antibiotics and antifungals. The diformylphenol substituent introduces aldehyde groups at the 3 and 5 positions of the phenyl ring, making it a valuable precursor for condensation reactions with nucleophiles such as amines or hydrazines. Additionally, the ester group at the carboxylic acid position provides a handle for further derivatization, enabling the construction of more complex molecules.

In synthetic chemistry, 2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester serves as a crucial building block for the preparation of novel heterocyclic derivatives. The presence of both aldehyde and hydroxyl functionalities allows for diverse chemical transformations, including Schiff base formation, condensation reactions with hydrazines or phenols, and cyclization processes. These reactions are particularly relevant in the development of thiazole-based drugs, which have demonstrated efficacy against various diseases due to their ability to modulate biological pathways involving enzymes and receptors.

Recent studies have highlighted the potential of thiazole derivatives as therapeutic agents in oncology, inflammation, and infectious diseases. The compound's structural features align well with the pharmacophoric requirements of several drug targets. For instance, the diformylphenol moiety can interact with aromatic residues in protein binding pockets, while the thiazole ring can engage in hydrogen bonding or π-stacking interactions. This dual functionality makes it an attractive candidate for designing small-molecule inhibitors or agonists.

One notable application of 2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester is in the synthesis of metal chelators for therapeutic use. Thiazole-based ligands are known for their ability to form stable complexes with transition metals such as copper and zinc. These metal complexes have shown promise in treating metal poisoning disorders and as adjuvants in anticancer therapies. The aldehyde groups in this compound can be used to link thiolate ligands or other chelating moieties, enhancing its utility in metal coordination chemistry.

The ester group also offers flexibility in drug design by allowing hydrolysis to yield a free carboxylic acid or further esterification to modify solubility and metabolic stability. This adaptability is particularly valuable in developing prodrugs or derivatives with improved pharmacokinetic profiles. Current research is exploring its incorporation into peptidomimetics or kinase inhibitors, where precise control over molecular architecture is essential for target specificity.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential bioactive analogs of 2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester using molecular docking simulations. These studies suggest that modifications to the phenolic or thiazole moieties could enhance binding affinity to specific protein targets. For example, replacing one aldehyde group with an amine could facilitate further derivatization into amides or ureas, expanding the range of possible pharmacological scaffolds.

The compound's relevance extends to material science applications as well. Thiazole derivatives exhibit interesting electronic properties due to their conjugated systems and heteroatom interactions. Researchers are investigating its potential use in organic semiconductors or luminescent materials, where its rigid heterocyclic core could contribute to stable electronic configurations.

In conclusion,2-(3,5-Diformyl-4-hydroxyphenyl)-4-methyl-5-thiazolecarboxylic acid Ethyl Ester (CAS No. 2073891-59-3) is a multifunctional compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic pathways and biological interactions, making it a valuable tool for drug discovery and innovation. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will likely remain at the forefront of molecular design in academia and industry alike.